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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the spatial resolution performance of Mercuric
lodide (Hgl2) imaging arrays against other common alternatives in medical and research
imaging. The information presented is based on a synthesis of experimental data from various
studies.

Data Presentation: Comparative Spatial Resolution
of Imaging Detector Materials

The spatial resolution of an imaging detector is a critical parameter that determines its ability to
distinguish fine details in an object. It is commonly quantified using the Modulation Transfer
Function (MTF), which describes how the contrast of an object is transferred to the image as a
function of spatial frequency (measured in line pairs per millimeter, [p/mm). A higher MTF value
at a given spatial frequency indicates better spatial resolution.

The following table summarizes the key spatial resolution characteristics of Hgl2 compared to
other direct and indirect conversion detector materials.
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Experimental Protocols: Measuring Spatial

Resolution

The most common method for determining the spatial resolution of an imaging array is by

measuring its Modulation Transfer Function (MTF). The "slanted-edge" method is a widely

accepted technique for this measurement.

Detailed Methodology for MTF Measurement using the

Slanted-Edge Method

This protocol outlines the steps to measure the presampled MTF of an imaging detector.

e Phantom Preparation and Alignment:
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o A phantom with a sharply defined, straight, and highly attenuating edge (typically made of
tungsten) is used.

o The phantom is placed on the detector surface at a slight angle (typically 2-5 degrees)
with respect to the detector's pixel columns or rows. This angulation allows for the
acquisition of an oversampled Edge Spread Function (ESF).

o The X-ray source is aligned with the detector and the phantom, ensuring a uniform and
perpendicular beam incidence.

e Image Acquisition:

o A series of flat-field (uniform exposure without the phantom) and dark-field (no exposure)
images are acquired to correct for detector non-uniformities and dark current.

o An image of the slanted-edge phantom is then acquired under the desired X-ray
conditions (e.g., specific kVp and mAs).

» Image Pre-processing:

o The acquired edge image is corrected using the flat-field and dark-field images to produce
a linearized and background-subtracted image.

e Edge Spread Function (ESF) Determination:
o Aregion of interest (ROI) is selected that encompasses the slanted edge.

o The precise angle of the edge within the ROI is determined using an algorithm (e.g.,
based on the image gradient).

o The pixel values within the ROI are then projected perpendicularly onto a line that is
normal to the detected edge. This process, combined with the slight edge angle, creates a
finely sampled, one-dimensional profile of the edge transition, which is the Edge Spread
Function (ESF).

e Line Spread Function (LSF) Calculation:
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o The Line Spread Function (LSF), which represents the detector's response to an
infinitesimally thin line, is obtained by differentiating the ESF.

e Modulation Transfer Function (MTF) Calculation:

o The MTF is calculated by performing a one-dimensional Fast Fourier Transform (FFT) on
the LSF.

o The resulting magnitude of the FFT is then normalized to a value of 1 at zero spatial
frequency. The resulting curve of MTF versus spatial frequency (in I|p/mm) represents the
spatial resolution of the detector.

Mandatory Visualization
Experimental Workflow for MTF Measurement
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Caption: Workflow for MTF measurement using the slanted-edge method.

Logical Relationship of Spatial Resolution Metrics
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Caption: Relationship between key spatial resolution metrics.

« To cite this document: BenchChem. [Assessing the Spatial Resolution of Hgl2 Imaging
Arrays: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216704#assessing-the-spatial-resolution-of-hgi2-
imaging-arrays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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